Dictyophorine B
Overview
Description
Dictyophorine B is a natural product found in Phallus indusiatus and Dictyophora indusiata with data available.
Scientific Research Applications
1. Model for Human Disease Analysis
Dictyostelium discoideum, a social amoeba, is increasingly used as a model for human health research. Studies focus on various aspects like immune-cell disease, chemotaxis, centrosomal abnormalities, bacterial pathogenesis, and drug action mechanisms. Dictyostelium's cellular, genetic, and molecular biology techniques make it a powerful model for analyzing human diseases (Williams et al., 2006).
2. Understanding Molecular Mechanisms
Dictyostelium discoideum is pivotal for studying molecular mechanisms like chemotaxis, phagocytosis, and signal transduction. The database dictyBase provides genomic data, including gene functions and mutant phenotypes, aiding in comparative and functional genomics research (Kreppel et al., 2004).
3. Non-Animal Research Model for Pharmacogenetic Research
Dictyostelium serves as a non-animal model for pharmacogenetic research, employing cell behavior to study the effects of medicines and chemicals. This model aids in understanding the molecular action of compounds, reducing reliance on animal tissue and experiments (Otto et al., 2016).
4. Bioinformatics and Data Analysis
DictyExpress, a web-based platform, supports gene expression data analysis in Dictyostelium. It provides visualization modules for expression profiles, clustering, and differential expression analysis. This platform enables researchers to explore high-dimensional data sets for generating hypotheses and discovering new insights (Stajdohar et al., 2017).
5. Immunostimulatory Activity Study
Research on Dictyophora indusiata polysaccharide revealed its role in activating macrophages via the TLR4/NF-κB signaling pathway. This study contributes to understanding immunostimulatory activities and potential therapeutic applications (Deng et al., 2016).
6. Understanding Cell Biology and Molecular Medicine
Dictyostelium discoideum is ideal for studying cell motility, signal transduction, and the cytoskeleton. Its use in investigating human disease genes and host-pathogen interactions highlights its significance in cell biology and molecular medicine (Müller-Taubenberger et al., 2013).
7. Morphogen Research in Developmental Biology
The study of morphogens like differentiation inducing factor (DIF) in Dictyostelium discoideum contributes to understanding spatial patterning in development. This research aids in deciphering the roles of such molecules in early developmental processes (Morris et al., 1987).
8. Growth and Development Protocols
Protocols for growing and developing Dictyostelium discoideum provide a foundation for a variety of biological studies. These protocols are crucial for research in cellular and developmental biology (Fey et al., 2007).
properties
Molecular Formula |
C15H20O2 |
|---|---|
Molecular Weight |
232.32 g/mol |
IUPAC Name |
(2R,4aR,8aR)-4a,8-dimethyl-2-prop-1-en-2-yl-3,4,5,8a-tetrahydro-2H-naphthalene-1,6-dione |
InChI |
InChI=1S/C15H20O2/c1-9(2)12-5-6-15(4)8-11(16)7-10(3)13(15)14(12)17/h7,12-13H,1,5-6,8H2,2-4H3/t12-,13-,15-/m1/s1 |
InChI Key |
RHQXQCXSOLMDEY-UMVBOHGHSA-N |
Isomeric SMILES |
CC1=CC(=O)C[C@@]2([C@H]1C(=O)[C@H](CC2)C(=C)C)C |
Canonical SMILES |
CC1=CC(=O)CC2(C1C(=O)C(CC2)C(=C)C)C |
synonyms |
dictyophorine B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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